Cas no 1492719-69-3 (1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• CAS No: 1492719-69-3
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5906773
• PubChem ID: 65418433
• Update Time: 2025-10-31

1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• EN300-1249040
• 1492719-69-3
• AKOS014754444

• Inchi： 1S/C7H10N2O/c1-3-7(10)6-4-8-9(2)5-6/h3-5,7,10H,1H2,2H3
• InChI Key： SEXRUZVWMDVTKI-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol

Chemical Profile of 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol (CAS No. 1492719-69-3)

1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol, identified by its Chemical Abstracts Service number 1492719-69-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a propenyl group linked to a pyrazole ring substituted with a methyl group, which contributes to its unique chemical and pharmacological properties.

The molecular structure of 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol consists of a conjugated system formed by the double bond in the propenyl moiety and the aromatic pyrazole ring. This conjugation not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. The presence of the methyl group at the 1-position of the pyrazole ring enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability, which are critical factors for drug efficacy.

In recent years, pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, anti-microbial, anti-tumor, and anti-viral effects. The specific arrangement of atoms in 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol suggests that it may interact with various biological targets, making it a promising candidate for further pharmacological investigation. The propenyl group, in particular, can serve as a scaffold for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The pyrazole core is a well-documented pharmacophore that has been successfully incorporated into numerous drugs on the market. For instance, several pyrazole derivatives have shown efficacy in treating chronic inflammatory diseases by modulating inflammatory pathways. The structural features of 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol align with these known bioactive scaffolds, suggesting that it may exhibit similar mechanisms of action.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol that combine unique structural motifs with known bioactive patterns offer a rich source of novel drug candidates. Researchers are increasingly leveraging computational methods and high-throughput screening techniques to identify promising molecules for further development. The chemical diversity inherent in this compound makes it an attractive candidate for such approaches.

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)prop-2-en-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propenyl group and the methylation of the pyrazole ring are critical steps that must be carefully optimized. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability, which is essential for both academic research and industrial applications.

In addition to its potential therapeutic applications, 1-(1-methyl-1H-pyrazol-4-ylopropenyl)propenyl has interesting chemical properties that make it useful in material science and chemical biology. Its ability to participate in various types of interactions, such as hydrogen bonding and π-stacking, allows it to be used as a building block for more complex supramolecular structures. These structures have potential applications in areas such as molecular recognition, catalysis, and nanotechnology.

The growing interest in natural product-inspired drug design has also contributed to the study of compounds like 1492719493 (CAS No.). Many natural products contain pyrazole derivatives or related scaffolds, and their biological activities have been extensively characterized. By synthesizing analogs based on these natural products, researchers can identify new bioactive molecules with improved pharmacological profiles. The structural features of this compound make it a valuable starting point for such explorations.

Another exciting aspect of 1492730 (CAS No.) is its potential role as an intermediate in the synthesis of more complex drugs. Many pharmaceuticals are not active themselves but require metabolic conversion into their active forms within the body. By designing compounds like this one with specific metabolic pathways in mind, chemists can create prodrugs that offer improved solubility or targeted release profiles. This approach can enhance drug delivery systems and improve patient compliance.

The development of new analytical techniques has also facilitated deeper understanding into how compounds like 1492730 (CAS No.) interact with biological systems. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure-function relationships. These tools are essential for elucidating how this compound binds to its targets and how these interactions influence its biological activity.

In conclusion,1492730 (CAS No.) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its unique structural features combined with its alignment with known bioactive scaffolds make it a promising candidate for further investigation. As research continues to uncover new applications for pyrazole derivatives,1492730 (CAS No.) may play an important role in developing next-generation therapeutics that address unmet medical needs.